![molecular formula C29H30F3N2O5P B1673564 Fosdagrocorat CAS No. 1044535-58-1](/img/structure/B1673564.png)
Fosdagrocorat
Overview
Description
Fosdagrocorat, also known as PF-04171327, is a nonsteroidal but steroid-like selective glucocorticoid receptor modulator (SGRM). It was under development for the treatment of rheumatoid arthritis but was never marketed . It is the C2 dihydrogen phosphate ester of dagrocorat and acts as a prodrug of dagrocorat with improved pharmacokinetics .
Molecular Structure Analysis
This compound has a molecular formula of C29H30F3N2O5P and a molecular weight of 574.53 g/mol . The IUPAC name of this compound is [(2R,4aS,10aR)-4a-Benzyl-7-[(2-methylpyridin-3-yl)carbamoyl]-2-(trifluoromethyl)-1,3,4,9,10,10a-hexahydrophenanthren-2-yl] dihydrogen phosphate .Physical And Chemical Properties Analysis
This compound is a solid substance . It is soluble in DMSO at a concentration of 125 mg/mL .Scientific Research Applications
Economic Benefits from Genetically Improved Forest Reproductive Materials
- Research has shown that using genetically improved forest reproductive materials (FRMs) in afforestation can have significant economic benefits. The study compared values obtained for growth traits in genetically improved and unimproved populations, revealing superior growth results in the improved populations. This led to a projected profit increase due to genetic gains from using these FRMs (Marcu, Budeanu, Apostol, & Radu, 2020).
Fetal Growth Restriction Research and Biomarkers
- Studies in fetal growth restriction (FGR) have been pivotal in identifying biomarkers and understanding the risks associated with FGR. Research using genetically modified mice has identified biomarkers validated in women, highlighting the importance of genetic studies in addressing global morbidity and mortality related to FGR (Smith, 2021).
Impact on the Scientific Research Field
- Analysis of research trends within scientific fields has shown that following a trend can positively impact the acceptance and citation count of a study. This highlights the importance of trend analysis in scientific research and its influence on a paper's impact and reach (Zafar & Masood, 2020).
Enhancing Science Education through Interdisciplinary Experience
- The Interdisciplinary Science Threshold Experience (InSciTE) program, which bundles foundational statistics and chemistry courses with aspects of mathematics and biology or physics, has been shown to enhance student experiences and belongingness in science, as well as improve scientific literacy skills. This illustrates the application of interdisciplinary approaches in improving science education (Rissanen, Hoang, & Spila, 2023).
properties
IUPAC Name |
[(2R,4aS,10aR)-4a-benzyl-7-[(2-methylpyridin-3-yl)carbamoyl]-2-(trifluoromethyl)-1,3,4,9,10,10a-hexahydrophenanthren-2-yl] dihydrogen phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30F3N2O5P/c1-19-25(8-5-15-33-19)34-26(35)22-10-12-24-21(16-22)9-11-23-18-28(29(30,31)32,39-40(36,37)38)14-13-27(23,24)17-20-6-3-2-4-7-20/h2-8,10,12,15-16,23H,9,11,13-14,17-18H2,1H3,(H,34,35)(H2,36,37,38)/t23-,27+,28-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVXLAHSJXXSWFF-KEKPKEOLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=N1)NC(=O)C2=CC3=C(C=C2)C4(CCC(CC4CC3)(C(F)(F)F)OP(=O)(O)O)CC5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC=N1)NC(=O)C2=CC3=C(C=C2)[C@@]4(CC[C@@](C[C@H]4CC3)(C(F)(F)F)OP(=O)(O)O)CC5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30F3N2O5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301100531 | |
Record name | Fosdagrocorat | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301100531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
574.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1044535-58-1 | |
Record name | (4bS,7R,8aR)-4b,5,6,7,8,8a,9,10-Octahydro-N-(2-methyl-3-pyridinyl)-4b-(phenylmethyl)-7-(phosphonooxy)-7-(trifluoromethyl)-2-phenanthrenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1044535-58-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Fosdagrocorat [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1044535581 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fosdagrocorat | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB12198 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Fosdagrocorat | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301100531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | FOSDAGROCORAT | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HPI19004QS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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